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Compound of Interest

Compound Name: m-Anisaldehyde-d3

Cat. No.: B567610

Disclaimer: This document provides a technical guide based on the material safety data
available for the non-deuterated analogue, m-Anisaldehyde (3-Methoxybenzaldehyde). The
toxicological and physicochemical properties of m-Anisaldehyde-d3 are expected to be very
similar to its non-deuterated counterpart. However, this guide should be used for informational
purposes, and it is crucial to consult the specific Safety Data Sheet (SDS) provided by the
supplier for m-Anisaldehyde-d3 before handling.

Section 1: Chemical and Physical Properties

This section summarizes the key physical and chemical properties of m-Anisaldehyde. These
values are critical for researchers and drug development professionals in designing
experiments and understanding the compound's behavior.
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Property Value Reference
Molecular Formula CsHsO2 [1112]
Molecular Weight 136.15 g/mol [1][2]
Appearance Clear colorless to yellow liquid [3]

Boiling Point 143 °C at 50 mmHg [1112]
Density 1.117 g/mL at 20 °C [2]

Flash Point 113 °C (235.4 °F) - closed cup [2]
Refractive Index 1.5510 to 1.5550 (20°C, 589 -

nm)

Water Solubility 2 g/L at 20 °C (literature value)

Section 2: Toxicological Data

Understanding the toxicological profile of a compound is paramount for ensuring laboratory
safety. The following table outlines the available acute toxicity data for m-Anisaldehyde.

Toxicity Endpoint Value Species Reference
Acute Oral Toxicity
2400 mg/kg Mouse [4]
(LD50)
Acute Dermal Toxicity )
>5000 mg/kg Rabbit [4]

(LD50)

Section 3: Hazard Identification and Classification

This section details the hazard classifications for m-Anisaldehyde according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation.[5]
[6]

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye
irritation.[5][6]

Specific Target Organ Toxicity -
Single Exposure (Respiratory 3

tract irritation)

H335: May cause respiratory

irritation.[5]

Section 4: Experimental Protocols - Safe Handling
and Personal Protective Equipment (PPE)

Adherence to proper experimental protocols is essential to minimize exposure and ensure a

safe working environment.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][4]

o Ensure that eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][6]

e Skin Protection:

o Wear a lab coat.[4]

o Wear suitable protective gloves (e.qg., butyl rubber).

o Respiratory Protection: If working outside a fume hood or if there is a risk of generating

aerosols, use a NIOSH-approved respirator with an appropriate cartridge.[4]

Handling Procedures:
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o Before use, read the supplier-specific Safety Data Sheet (SDS) for m-Anisaldehyde-d3.
» Don personal protective equipment as outlined above.

o Dispense the required amount of the compound in a chemical fume hood.

» Avoid contact with skin, eyes, and clothing.[1]

e Do not breathe dust, fume, gas, mist, vapors, or spray.[5]

 After handling, wash hands thoroughly with soap and water.[1][5]

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

Section 5: Diagrams

The following diagrams illustrate key workflows and relationships relevant to the safe handling
and potential biological interactions of m-Anisaldehyde-d3.

Read SDS for Don Personal Protective
m-Anisaldehyde-d3 Equipment (PPE)

'

Dispense in
Fume Hood h

Perform Experiment

:

Decontaminate Wash Hands
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l
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\

Doff PPE
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Caption: Experimental Workflow for Handling m-Anisaldehyde-d3.
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Caption: Potential Exposure Routes and Health Effects of m-Anisaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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